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Trifloxystrobin Degradation Dynamics in Soil

The dissipation of trifloxystrobin in soil is influenced by environmental conditions. The table below

summarizes its degradation half-lives from various studies.

Soil Type / Condition
Degradation Half-Life
(Days)

Study Context / Key Finding

Artificial & Brown Soil

(Lab)

20.4 - 24.7 days [1] Dissipation in controlled laboratory earthworm

study.

Field Conditions 5.0 - 9.8 days [1] Faster degradation under real-world field

conditions.

Greenhouse Soil

(Light)

2.5 days [2] Photodegradation was a significant dissipation

pathway.

Greenhouse Soil

(Dark)

2.6 days [2] Degradation in the dark, simulating covered

greenhouse conditions.

Edible Rose Petals

(Field)

1.2 - 2.7 days [3] Dissipation on crop surfaces, not in soil, provided

for context.
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Ecotoxicological Effects on Soil Organisms

Trifloxystrobin can induce subchronic toxic effects in soil invertebrates like earthworms (Eisenia fetida),

even at low concentrations.

Oxidative Stress: Exposure to trifloxystrobin in soil leads to the accumulation of Reactive Oxygen
Species (ROS) in earthworms, which can cause cellular damage [1].
Antioxidant Response: Earthworms exhibit a changing response in antioxidant enzyme activity. In

brown soil, activities of superoxide dismutase (SOD) and catalase (CAT) were typically inhibited
after longer exposure (56 days), while the detoxifying enzyme glutathione S-transferase (GST) was

often induced [1].
DNA Damage: The oxidative stress induced by trifloxystrobin can ultimately lead to DNA damage
in earthworms, as measured by the biomarker 8-hydroxydeoxyguanosine [1].

The following workflow diagram illustrates the sequence of toxicological events observed in earthworms

after exposure to trifloxystrobin.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0048969721040766
https://www.sciencedirect.com/science/article/abs/pii/S0048969721040766
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0048969721040766
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Trifloxystrobin

Inhibition of Mitochondrial Respiration

Accumulation of Reactive Oxygen Species (ROS)

Antioxidant System Response
(SOD, CAT, GST)

Oxidative Damage (e.g., Lipid Peroxidation)

If overwhelmed

DNA Damage

Click to download full resolution via product page

Methodologies for Assessing Soil Microbial Activity

While the search results do not contain a specific protocol for trifloxystrobin, the following well-established

methods are standard for evaluating pesticide effects on soil microbes.
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Fluorescence In Situ Hybridization (FISH) with Membrane
Filtration

This method allows for the identification, counting, and size-classification of active soil bacteria based on

their high ribosomal RNA content [4].

Key Steps:
Soil Fixation: Homogenize and fix soil samples in a paraformaldehyde solution [4].

Hybridization: Incubate fixed soil slurries with a fluorescently labelled oligonucleotide probe
(e.g., EUB338 for most bacteria) targeting 16S rRNA [4].

Membrane Filtration: Collect the bacteria onto a black polycarbonate filter (0.2 μm pore size)
to separate them from soil particles [4].

Microscopy & Enumeration: Count the fluorescently labelled cells under an epifluorescence
microscope. The counts represent the population of "active" bacteria with high ribosome

content [4].

Live-FISH for Cell Sorting and Cultivation

A modified FISH protocol ("live-FISH") can be used to sort specific microbial groups for further cultivation,

without fixing and thereby killing the cells [5].

Key Modifications:

Omit Fixation: Do not use paraformaldehyde [5].
Chemical Transformation: Use a heat shock step with calcium chloride to introduce probes

into living cells, avoiding harsh ethanol treatments [5].
Viable Cell Sorting: After hybridization, use Fluorescence-Activated Cell Sorting (FACS) to

isolate living, probe-labelled cells for cultivation on non-selective media [5].

Important Considerations for Researchers

Soil Properties Matter: The toxicity of trifloxystrobin to earthworms can vary significantly between
artificial and natural soils, highlighting the need to consider soil physicochemical properties in

experimental design [1].
Metabolites can be More Toxic: The primary acid metabolite of trifloxystrobin (CGA321113) has

been reported to exhibit greater toxicity and higher mobility in the environment than the parent
compound [1] [3] [6].
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Existing Methodologies are Adaptable: The core principles of the FISH technique are well-

established and can be adapted to study the impact of trifloxystrobin on specific microbial groups in
soil by selecting appropriate phylogenetic probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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